Cas no 89743-52-2 (2-((tert-Butoxycarbonyl)amino)ethyl methacrylate)

• Product Name: 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
• CAS No: 89743-52-2
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD23140962
• CID: 590516
• Update Time: 2025-10-27

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate
• (2-Boc-amino)ethyl methacrylate
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl 2-methylprop-2-enoate
• 2-Propenoic acid, 2-methyl-,2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester
• 2-[[(1,1-Dimethylethoxy)carbonyl]amino]ethyl 2-methyl-2-propenoate (ACI)
• 2-(N-tert-Butoxycarbonylamino)ethyl methacrylate
• 2-(tert-Butoxycarbonylamino)ethyl methacrylate
• 2-[[(tert-Butoxy)carbonyl]amino]ethyl 2-methylprop-2-enoate
• Boc-AEMA
• 2-Methyl-2-propenoic acid 2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester
• BOC protected aminoethyl methacrylate
• (2-Boc-amino)ethyl methacrylate 99% (GC)
• 2-Propenoic acid, 2-methyl-, 2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester

• MDL： MFCD23140962
• Inchi： 1S/C11H19NO4/c1-8(2)9(13)15-7-6-12-10(14)16-11(3,4)5/h1,6-7H2,2-5H3,(H,12,14)
• InChI Key： HZWCSJMONGVKJV-UHFFFAOYSA-N
• SMILES： C(OCCNC(OC(C)(C)C)=O)(=O)C(C)=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Melting Point: 78-84°C
• Boiling Point: 330.4±25.0 °C(Predicted)
• pka: 11.77±0.46(Predicted)

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate (CAS No. 89743-52-2): A Versatile Building Block for Advanced Polymer Chemistry

2-((tert-Butoxycarbonyl)amino)ethyl methacrylate (CAS No. 89743-52-2) is a specialized methacrylate monomer that has gained significant attention in polymer chemistry and material science. This compound, often abbreviated as Boc-AEMA, serves as a crucial intermediate for synthesizing functional polymers with tailored properties. Its unique molecular structure combines the reactivity of a methacrylate group with the protective tert-butoxycarbonyl (Boc) group, making it invaluable for controlled polymerization techniques.

The growing demand for smart materials and biocompatible polymers has positioned Boc-AEMA as a key player in research and industrial applications. Scientists frequently search for "Boc-protected methacrylate synthesis" or "amine-functionalized methacrylate applications," reflecting the compound's importance in advanced material development. Recent studies highlight its role in creating pH-responsive polymers for drug delivery systems, a hot topic in pharmaceutical research.

From a chemical perspective, 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate exhibits excellent stability under various conditions while maintaining its polymerization capability. The Boc group provides temporary protection for the amine functionality, allowing precise control during polymer synthesis—a feature highly valued in "controlled radical polymerization" techniques like ATRP or RAFT. This controlled approach enables the creation of polymers with specific molecular weights and architectures, addressing the increasing demand for "precision polymers" in high-tech applications.

The compound's versatility extends to multiple industries, particularly in the development of biomedical materials. Researchers investigating "functional polymer coatings for medical devices" often utilize Boc-AEMA due to its ability to introduce reactive amine groups after deprotection. These amine functionalities can then be conjugated with bioactive molecules, creating surfaces with enhanced biocompatibility or antimicrobial properties—a crucial consideration in today's healthcare-focused market.

In material science, 89743-52-2 plays a pivotal role in designing stimuli-responsive hydrogels, another trending research area. The compound's unique structure allows the creation of networks that respond to environmental changes such as pH or temperature, making it valuable for "smart hydrogel fabrication." These applications align with current interests in "environmentally responsive materials" and "adaptive polymer systems," frequently searched topics in academic and industrial circles.

The synthesis and handling of 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate require specialized knowledge, as evidenced by common search queries like "Boc-AEMA storage conditions" and "purification methods for protected methacrylates." Proper handling ensures the compound's stability and reactivity, critical factors for reproducible results in polymer synthesis. The tert-butoxycarbonyl group offers convenient deprotection under mild acidic conditions, a feature that simplifies subsequent functionalization steps in complex polymer architectures.

Market trends indicate growing interest in Boc-AEMA for advanced coating applications. The compound's ability to form polymers with tunable surface properties makes it attractive for "anti-fouling coatings" and "specialty adhesives"—areas experiencing significant research activity. Furthermore, its compatibility with various polymerization techniques positions it as a versatile choice for both academic researchers and industrial chemists exploring "next-generation polymer materials."

Quality control aspects of 89743-52-2 remain a frequent discussion point, with professionals searching for "Boc-AEMA purity standards" and "analytical methods for methacrylate monomers." Advanced characterization techniques like HPLC and NMR are essential for verifying the compound's quality, particularly when used in sensitive applications such as biomedical devices or electronic materials. The industry's focus on "high-purity monomers" underscores the importance of rigorous quality assessment for this specialty chemical.

Environmental considerations have also brought 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate into discussions about "sustainable polymer chemistry." While not a naturally derived compound, its efficient use in creating durable materials with reduced waste through controlled polymerization aligns with green chemistry principles. Researchers exploring "atom-efficient polymerization" often incorporate Boc-protected monomers like this one to minimize byproducts and optimize reaction yields.

The future outlook for Boc-AEMA appears promising, particularly in emerging fields like "polymer therapeutics" and "advanced material interfaces." As nanotechnology advances, the demand for precisely functionalized polymers will likely increase, further elevating the importance of well-characterized building blocks such as 2-((tert-Butoxycarbonyl)amino)ethyl methacrylate. Its combination of protective group chemistry and polymerizable functionality makes it uniquely suited for cutting-edge applications at the intersection of chemistry, biology, and materials science.